2-[4-(4-Fluoro-benzyl)-piperidin-1-yl]-ethylamine

• Molecular Formula: C14H21FN2
• Molecular Weight: 236.33 g/mol
• IUPAC Name: 2-[4-[(4-fluorophenyl)methyl]piperidin-1-yl]ethanamine
• InChI: InChI=1S/C14H21FN2/c15-14-3-1-12(2-4-14)11-13-5-8-17(9-6-13)10-7-16/h1-4,13H,5-11,16H2
• InChI Key: KTHQZFHVTLNKLU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=C(C=C2)F)CCN

Description

2-[4-(4-Fluoro-benzyl)-piperidin-1-yl]-ethylamine is a useful research compound. Its molecular formula is C14H21FN2 and its molecular weight is 236.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 2-{2-[4-(4-fluoro-benzyl)-piperidin-1-yl]-ethyl}-isoindole-1,3-dione (0.087 g, 0.24 mmol) in ethanol (20 ml) is treated with hydrazine hydrate (1.0 ml, 2 mmol) and heated under reflux for 1.5 hours. Most of the solvent is evaporated and the resultant solution is ice cooled for 0.5 hours. The precipitate is filtered off and the filtrate is evaporated to afford 2-[4-(4-fluoro-benzyl)-piperidin-1-yl]-ethylamine which is used directly, without further characterisation, in the next step.